H-Tyr-Tyr-Phe-NH2

• CAS RN: 117756-23-7
• Molecular Formula: C27H30N4O5
• Molecular Weight: 490.56
• IUPAC Name: (2S)-2-amino-N-[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]-3-(4-hydroxyphenyl)propanamide
• InChI: InChI=1S/C27H30N4O5/c28-22(14-18-6-10-20(32)11-7-18)26(35)31-24(16-19-8-12-21(33)13-9-19)27(36)30-23(25(29)34)15-17-4-2-1-3-5-17/h1-13,22-24,32-33H,14-16,28H2,(H2,29,34)(H,30,36)(H,31,35)/t22-,23-,24-/m0/s1
• InChI Key: FYRLHJWHYOTPFX-HJOGWXRNSA-N
• SMILES: C1=CC=C(C=C1)CC(C(=O)N)NC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC3=CC=C(C=C3)O)N
• synonyms: H-Tyr-Tyr-Phe-NH2

Description

H-Tyr-Tyr-Phe-NH2 is a tetrapeptide that has been extensively researched for its potential applications in the field of neuroscience. This peptide is known to have a variety of biochemical and physiological effects, and its mechanism of action has been studied extensively.

Scientific Research Applications

H-Tyr-Tyr-Phe-NH2 has been extensively studied for its potential applications in the field of neuroscience. It has been shown to have anxiolytic and antinociceptive effects in animal models, suggesting that it may have potential as a treatment for anxiety and pain disorders. Additionally, H-Tyr-Tyr-Phe-NH2 has been shown to modulate the release of neurotransmitters such as dopamine and serotonin, indicating that it may have potential as a therapeutic agent for disorders such as depression and schizophrenia.

Mechanism Of Action

The mechanism of action of H-Tyr-Tyr-Phe-NH2 is not fully understood, but it is thought to act on the opioid system in the brain. Specifically, it has been shown to bind to the mu-opioid receptor, which is involved in the regulation of pain and mood. By binding to this receptor, H-Tyr-Tyr-Phe-NH2 may modulate the release of neurotransmitters such as dopamine and serotonin, leading to its observed effects on anxiety, pain, and mood.

Biochemical And Physiological Effects

H-Tyr-Tyr-Phe-NH2 has a variety of biochemical and physiological effects. It has been shown to reduce anxiety and pain in animal models, as well as modulate the release of neurotransmitters such as dopamine and serotonin. Additionally, H-Tyr-Tyr-Phe-NH2 has been shown to have antioxidant and anti-inflammatory effects, suggesting that it may have potential as a therapeutic agent for a variety of disorders.

Advantages And Limitations For Lab Experiments

One of the advantages of using H-Tyr-Tyr-Phe-NH2 in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has been extensively studied and its effects are well-characterized. However, one limitation of using H-Tyr-Tyr-Phe-NH2 in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are many potential future directions for research on H-Tyr-Tyr-Phe-NH2. One area of interest is the development of H-Tyr-Tyr-Phe-NH2 analogs with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of H-Tyr-Tyr-Phe-NH2 and its effects on neurotransmitter release. Finally, there is potential for H-Tyr-Tyr-Phe-NH2 to be developed as a therapeutic agent for a variety of disorders, including anxiety, pain, and mood disorders.

Synthesis Methods

H-Tyr-Tyr-Phe-NH2 can be synthesized using solid-phase peptide synthesis (SPPS). In this method, the peptide is synthesized step-by-step by adding amino acids one at a time to a growing peptide chain. The process is automated and can be completed in a few hours. The final product is then purified using high-performance liquid chromatography (HPLC).